(4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid

• IUPAC Name: [4-[4-(trifluoromethyl)phenyl]phenyl]boronic acid
• InChI: InChI=1S/C13H10BF3O2/c15-13(16,17)11-5-1-9(2-6-11)10-3-7-12(8-4-10)14(18)19/h1-8,18-19H
• InChI Key: VXRWBTTXNCRCPS-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)C2=CC=C(C=C2)C(F)(F)F)(O)O
• Molecular Formula: C13H10BF3O2
• DSSTOX Substance ID: DTXSID10585712
• Molecular Weight: 266.03 g/mol
• CAS No.: 364590-93-2

Description

(4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid, also known as this compound, is a useful research compound. Its molecular formula is C13H10BF3O2 and its molecular weight is 266.03 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Catalysis in Organic Synthesis : (4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid derivatives are used as catalysts in organic synthesis. For instance, 2,4-Bis(trifluoromethyl)phenylboronic acid has been shown to be an effective catalyst for dehydrative amidation between carboxylic acids and amines, which is significant in peptide synthesis (Wang, Lu, & Ishihara, 2018).

• Fluorescence Probes and Sensors : Certain derivatives of this compound, such as DBTC, have been developed as fluorescence probes with applications in detecting biomolecules like homocysteine, a key marker in medical diagnostics (Chu et al., 2019).

• Chemosensors : 4-4'-Disubstituted biphenyl boronic acids (BBAs), a category which includes the this compound, are used as chemosensors for carbohydrate triols. These sensors are crucial in distinguishing between different types of carbohydrates based on their binding to boron (Oesch & Luedtke, 2015).

• Material Science : This compound has been used in the development of organic room-temperature phosphorescent (RTP) and mechanoluminescent (ML) materials, showcasing potential for creating advanced materials with unique optical properties (Zhang et al., 2018).

• Pharmaceutical and Biological Research : Compounds containing this compound are also explored for their potential applications in medicinal chemistry and biological systems, as seen in the context of developing new probes for biological systems (Chu et al., 2019).

Mechanism of Action

Target of Action

Compounds containing trifluoromethyl groups have been found in numerous fda-approved drugs over the last 20 years . These compounds exhibit a wide range of pharmacological activities, suggesting that they interact with a variety of biological targets .

Mode of Action

It’s known that boronic acids can form reversible covalent bonds with proteins, enzymes, and other biological molecules, which could potentially influence their function . The trifluoromethyl group is known to enhance certain properties of drugs such as lipophilicity, metabolic stability, and potency .

Biochemical Pathways

It’s worth noting that the compound can be used in the n-arylation of imidazoles and amines with copper-exchanged fluorapatite . This suggests that it may interact with biochemical pathways involving these molecules.

Pharmacokinetics

It’s known that the compound is soluble in methanol , which could potentially influence its bioavailability.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. It’s worth noting that the compound is stable under normal conditions and should be stored in a cool, dry, and well-ventilated place .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing.

Future Directions

The use of boron in the design of drugs is fairly recent and most biological activities of these compounds have been reported over the last decade. Therefore, extending the studies with boronic acids in Medicinal Chemistry is relevant in order to obtain new promising drugs shortly.